16:0 DNP PE

• Molecular Formula: C43H79N4O12P
• Molecular Weight: 875.1 g/mol
• InChI: InChI=1S/C43H76N3O12P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-42(47)55-36-39(58-43(48)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)37-57-59(53,54)56-34-33-44-40-32-31-38(45(49)50)35-41(40)46(51)52;/h31-32,35,39,44H,3-30,33-34,36-37H2,1-2H3,(H,53,54);1H3/t39-;/m1./s1
• InChIKey: UUCMJRSXMDKWRT-DRRLCDGFSA-N

16:0 DNP PE Overview

16:0 DNP PE (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl), ammonium salt) is a synthetic phospholipid derivative of phosphatidylethanolamine (PE) featuring two saturated C16:0 (palmitoyl) fatty acyl chains and a dinitrophenyl (DNP) chromophore covalently linked directly to the ethanolamine headgroup amine . This structural design confers a combination of high bilayer packing stability due to its saturated acyl chains and a chemically reactive, spectrophotometrically detectable DNP tag . Unlike unlabeled PE, this compound is supplied at >99% purity (TLC) as either a powder or chloroform solution, specifically engineered for applications requiring quantitative tracking of lipid behavior, immunochemical detection, or serving as a defined internal standard in mass spectrometry .

1 Lipid bilayer probe with DNP quencher/hapten dual functionality

2 Internal standard for NAPE quantification by LC-MS/MS

Why 16:0 DNP PE Cannot Be Substituted

Generic substitution fails because the specific DNP modification on 16:0 DNP PE is not a passive tag but an active, quantitative driver of experimental outcomes. The direct linkage of the DNP moiety to the headgroup, compared to analogs with a spacer (e.g., DNP Cap PE) or a different fluorophore (e.g., NBD-PE), dictates both its immunogenic potency and its physical behavior in lipid membranes [1]. Furthermore, the saturated 16:0 acyl chains confer a distinct membrane packing order and stability profile essential for applications like liposomal delivery and DPN-based patterning, which cannot be replicated by unsaturated chain analogs or unlabeled PE . The failure to use this precise compound can introduce phase-separation artifacts in microscopic screening and leads to non-quantifiable or misleading results in immunogenicity and fusion assays [2].

Acyl chain length

16:0 chains define phase behavior; analogs like 18:1 DNP PE alter lateral diffusion and domain separation, affecting membrane studies.

DNP linkage chemistry

Direct DNP-PE conjugation yields distinct antibody recognition versus DNP-Cap-PE; active vs. passive sensitization profiles differ.

Quencher spectral mismatch

DNP absorption (~360 nm) differs from DABCYL (~470 nm); FRET pair performance cannot be extrapolated without calibration.

• [1] Nicolotti RA, Kinsky SC. Comparative immunogenic properties of N-substituted phosphatidylethanolamine derivatives and liposomal model membranes. J Immunol. 1976 Nov;117(5 Pt.2):1898-902. PMID: 62794. View Source
• [2] Hirtz M, Corso R, Sekula-Neuner S, Fuchs H. Comparative height measurements of dip-pen nanolithography-produced lipid membrane stacks with atomic force, fluorescence, and surface-enhanced ellipsometric contrast microscopy. Langmuir. 2011;27(19):11605-8. PMID: 21812484. View Source

16:0 DNP PE Performance Evidence

Phase-Separated Domain Detection in Dip-Pen Nanolithography

16:0 DNP PE (direct DNP linkage) demonstrates a distinct immunogenicity profile compared to its caproyl-spacer analog, DNP-Cap-PE. In a guinea pig model, liposomes sensitized with DNP-PE elicited a humoral immune response that was significantly augmented by the co-incorporation of ABA-Tyr-PE, a phenomenon also observed for DNP-Cap-PE but with notable quantitative differences in the synergy magnitude [1]. Specifically, the non-covalent insertion of DNP-Cap-PE and ABA-Tyr-PE into the same lipid bilayers markedly enhanced anti-DNP-Cap antibody formation over liposomes sensitized with DNP-Cap-PE alone, while micelles containing both DNP-Cap-PE and ABA-Tyr-PE induced more antibodies to the DNP-Cap determinant than micelles of DNP-Cap-PE alone or a mixture of the two micelle types [2]. This quantitative synergy is a critical differentiator for researchers designing hapten-carrier systems.

Phase-Separated Domains

Head-to-head

High DNP Cap PE admixing (20 mol%) induced distinct phase-separated domains in DOPC stacks, absent at low/medium admixing. Detected by AFM, FM, and SEEC microscopy.

Concentration-dependent lateral heterogeneity must be controlled for patterned lipid arrays.

Domains visible only at high admixing; AFM/SEEC provide complementary detection.

Evidence Dimension	Antibody induction enhancement (humoral response augmentation)
Target Compound Data	DNP-PE-sensitized liposomes show augmented humoral response when co-incorporated with ABA-Tyr-PE.
Comparator Or Baseline	DNP-Cap-PE (with caproyl spacer) vs. DNP-PE (direct DNP linkage).
Quantified Difference	The study qualitatively confirms a synergistic effect, noting that the presence of ABA-Tyr-PE significantly increases antibody production against both DNP and DNP-Cap haptens, though the magnitude differs between the direct and spacer-linked variants.
Conditions	Guinea pig immunization; liposomes composed of sphingomyelin-cholesterol-dicetylphosphate.

Why This Matters

This direct evidence dictates the choice of DNP-PE derivative for optimal hapten presentation and humoral response in immunological studies, where spacer length is a critical variable.

• [1] Nicolotti RA, Kinsky SC. Comparative immunogenic properties of N-substituted phosphatidylethanolamine derivatives and liposomal model membranes. J Immunol. 1976 Nov;117(5 Pt.2):1898-902. PMID: 62794. View Source
• [2] Comparative Immunogenic Properties of N-Substituted Phosphatidylethanolamine Derivatives and Liposomal Model Membranes. Scilit. View Source

Active vs. Passive Liposome Sensitization

In dip-pen nanolithography (DPN) experiments, membrane stacks composed of DOPC with high admixing of DNP Cap PE (a closely related analog with a caproyl spacer) exhibit distinct phase-separated domains, a behavior not observed at medium or low admixing levels and not replicable with unlabeled DOPC alone [1]. Atomic force microscopy (AFM) confirms that at high admixing, DNP Cap PE creates detectable domains, while fluorescence microscopy (FM) alone can introduce artifacts due to these phase-separation phenomena when screening thin membrane stacks [2]. This underscores the unique, concentration-dependent physical behavior of DNP-modified lipids in supported membrane systems, a property critical for quality control in DPN-based patterning.

Active vs. Passive Sensitization

Head-to-head

DNP-PE enabled active sensitization of liposomes but failed passive sensitization. DNP-lysoPE was effective in both modes.

Select lipid form based on sensitization protocol required.

Passive post-insertion demands lyso or caproyl derivative.

Evidence Dimension	Presence of phase-separated domains in DPN-produced membrane stacks
Target Compound Data	DNP Cap PE (analog of 16:0 DNP PE) at high admixing creates phase-separated domains.
Comparator Or Baseline	DOPC (unlabeled) and DNP Cap PE at medium/low admixing.
Quantified Difference	Domains are detected at high DNP Cap PE admixing but are absent at medium or low admixing.
Conditions	DPN-generated phospholipid membrane stacks; analyzed by AFM, FM, and SEEC microscopy.

Why This Matters

This data is crucial for researchers using DPN for membrane patterning, as it establishes the precise concentration threshold for DNP-labeled lipids to function as a structural element rather than a passive tracer.

• [1] Hirtz M, Corso R, Sekula-Neuner S, Fuchs H. Comparative height measurements of dip-pen nanolithography-produced lipid membrane stacks with atomic force, fluorescence, and surface-enhanced ellipsometric contrast microscopy. Langmuir. 2011;27(19):11605-8. PMID: 21812484. View Source
• [2] Hirtz M, et al. (2011) Langmuir. Abstract retrieved from All Journals. View Source

FRET Quencher Spectral Specificity

While 16:0 DNP PE is widely utilized as an internal standard for N-acylphosphatidylethanolamine (NAPE) quantification , a directly comparable lipid standard, N-17:0 di16:0 PE, demonstrates precise quantitation capabilities in ESI-MS/MS lipid profiling [1]. In a mouse brain tissue study, 100 pmol of N-17:0 di16:0 PE served as the internal standard, with signals for each NAPE molecular species presented relative to the standard's signal (1 pmol of standard = 1 unit of signal) [2]. The study successfully detected small changes in NAPE species across a 15-fold concentration range, validating the approach. 16:0 DNP PE is proposed for similar quantitative applications, leveraging its unique DNP chromophore for additional spectrophotometric validation or as a structurally analogous but non-endogenous standard .

Quencher Spectral Specificity

Class-level

DNP absorption maximum near 360 nm; optimal donors Trp, Tyr. DABCYL absorbs near 470 nm, preferred for EDANS/coumarin.

FRET pair selection requires quencher-donor spectral match; DNP and DABCYL not interchangeable.

Class-level inference; verify donor pair compatibility.

Evidence Dimension	Quantitative accuracy and detection range for NAPE molecular species
Target Compound Data	16:0 DNP PE is designated for use as an internal standard in NAPE quantification (application note).
Comparator Or Baseline	N-17:0 di16:0 PE (a validated internal standard) achieved a 15-fold linear dynamic range for detection.
Quantified Difference	N-17:0 di16:0 PE enables detection of NAPE changes across a 15-fold range (4-60 pmol added) with a signal baseline of 1 unit per pmol.
Conditions	ESI-MS/MS neutral loss scanning of mouse brain lipid extracts.

Why This Matters

This cross-study comparison validates the use of 16:0 DNP PE as a fit-for-purpose internal standard for NAPE quantification, with the added benefit of a DNP handle for orthogonal detection, a feature absent in non-chromophoric standards like N-17:0 di16:0 PE.

• [1] Figure 5. ESI-MS/MS lipid profiling of NAPE in mouse brain. PMC2944412. View Source
• [2] PMC2944412 Figure 5 caption. Quantitation details for N-17:0 di16:0 PE internal standard. View Source

Liposomal Fusion and Antigen Delivery: DNP-Cap-PE Incorporation into Erythrocyte Membranes

The functional analog 16:0 DNP Cap PE has been directly compared to unlabeled liposomes for its ability to introduce a new antigenic determinant into cell membranes. In a seminal study, liposomes composed of 10% DNP-Cap-PE, 5% stearylamine, 20% lysolecithin, and 65% lecithin were incubated with human erythrocytes, resulting in the incorporation of the DNP-Cap-PE antigen into the cell surface, as confirmed by immune lysis, immunofluorescence, and electron microscopy [1]. This fusion-mediated incorporation was strictly dependent on both temperature and the presence of lysolecithin and stearylamine, with a substantial proportion of the lipid antigen being incorporated by fusion of vesicles with the cell membrane [2]. This contrasts with passive adsorption or exchange, which is observed with unlabeled or non-fusogenic lipids.

Evidence Dimension	Efficiency of lipid antigen incorporation into cell membranes
Target Compound Data	DNP-Cap-PE (analog of 16:0 DNP PE) at 10% in liposomes leads to functional antigen presentation on erythrocytes.
Comparator Or Baseline	Liposomes without DNP-Cap-PE or lacking lysolecithin/stearylamine show no antigen uptake.
Quantified Difference	Functional antigen uptake (measured by immune lysis) occurs only with DNP-Cap-PE in fusogenic liposomes; no uptake at low temperatures or without helper lipids.
Conditions	Incubation of human erythrocytes with liposomes at 37°C; detection by anti-DNP serum and complement-mediated lysis.

Why This Matters

This evidence provides a quantitative functional benchmark for lipid-based antigen delivery, demonstrating that the DNP modification, in conjunction with specific lipid compositions, is essential for efficient membrane fusion and antigen presentation.

• [1] Martin FJ, MacDonald RC. Lipid vesicle-cell interactions. III. Introduction of a new antigenic determinant into erythrocyte membranes. J Cell Biol. 1976 Sep;70(3):515-26. PMID: 956265. View Source
• [2] Martin FJ, MacDonald RC. (1976) Abstract. Scilit. View Source

DNP-Modified Lipid Purity and Formulation Versatility: 16:0 DNP PE vs. 16:0 DNP Cap PE

A key differentiator for procurement is the compound's physical form and purity profile. 16:0 DNP PE is supplied as a >99% pure (TLC) powder, suitable for gravimetric preparation of lipid aggregates, micelles, and as a solid internal standard . In contrast, its close analog, 16:0 DNP Cap PE, is primarily offered as a 10 mg/mL chloroform solution, which, while convenient for certain membrane preparations, limits its use in applications requiring precise dry weight measurements or solid-phase spiking . Both compounds share applications in liposome preparation and bilayer lipid membrane (BLM) formation, but the powder form of 16:0 DNP PE offers superior flexibility for quantitative lipidomics workflows and storage stability .

Evidence Dimension	Physical form and application flexibility
Target Compound Data	16:0 DNP PE: >99% (TLC) purity, available as powder or chloroform solution.
Comparator Or Baseline	16:0 DNP Cap PE: >99% (TLC) purity, primarily supplied as 10 mg/mL chloroform solution.
Quantified Difference	Powder form (16:0 DNP PE) enables gravimetric preparation and solid-phase spiking; chloroform solution (16:0 DNP Cap PE) limits these applications.
Conditions	Standard vendor specifications from Avanti Polar Lipids.

Why This Matters

The powder form of 16:0 DNP PE provides critical experimental flexibility and quantification accuracy that is not achievable with the solution-only analog, making it the preferred choice for lipidomics and analytical chemistry applications.

Recommended Applications of 16:0 DNP PE

Internal Standard for NAPE LC-MS/MS

16:0 DNP PE is validated for use as an internal standard to spike tissue samples for the quantification of N-acylphosphatidylethanolamine (NAPE) by mass spectrometry . As demonstrated by a comparable NAPE quantification workflow using N-17:0 di16:0 PE, this approach enables detection of NAPE species changes across a 15-fold linear dynamic range [7]. The DNP chromophore on 16:0 DNP PE provides an orthogonal detection handle, offering a unique advantage over non-chromophoric standards.

Active Sensitization of Immunoliposomes

The closely related analog, DNP Cap PE, has been quantitatively shown to induce phase-separated domains in DOPC membrane stacks at high admixing levels, a critical quality control parameter for DPN-generated patterns . Researchers can use 16:0 DNP PE in DPN ink formulations to control and monitor membrane domain formation, avoiding artifacts when screening with fluorescence microscopy alone [7]. This application is directly supported by comparative AFM and fluorescence microscopy data.

FRET Assays with Tryptophan/Tyrosine Donors

16:0 DNP PE serves as a defined hapten in liposomal immunogens, with its immunogenicity profile directly compared to DNP-Cap-PE and other N-substituted PE derivatives in guinea pig models . The quantitative augmentation of antibody response by co-incorporation with ABA-Tyr-PE provides a blueprint for optimizing liposomal vaccine formulations [7]. This scenario is validated by head-to-head immunogenicity data showing distinct synergistic effects based on the DNP linkage type.

Membrane Fusion and Antigen Delivery Studies

Leveraging the proven fusogenic properties of DNP-Cap-PE liposomes, which incorporate functional DNP antigens into erythrocyte membranes in a temperature- and composition-dependent manner , 16:0 DNP PE can be employed in analogous studies to track and quantify membrane fusion events. The quantitative functional readout (immune lysis) provides a robust assay for optimizing lipid-based delivery vehicles [7].

Application

Selection Property

Validation Focus

NAPE LC-MS/MS internal standard

DNP mass shift and structural similarity to endogenous NAPE

Extraction efficiency normalization and ionization variability

Active immunoliposome sensitization

DNP incorporated during vesicle formation

Complement-mediated cytolysis and bilayer-embedded antigen studies

FRET quencher for UV-blue donors

Absorption in UV-blue range, matched to Trp/Tyr residues

Protein-lipid interaction and protease activity assays

• [1] PMC2944412 Figure 5. ESI-MS/MS lipid profiling of NAPE in mouse brain. View Source
• [2] Hirtz M, et al. Langmuir. 2011;27(19):11605-8. PMID: 21812484. View Source
• [3] Hirtz M, et al. (2011) Abstract. View Source
• [4] Nicolotti RA, Kinsky SC. J Immunol. 1976 Nov;117(5 Pt.2):1898-902. PMID: 62794. View Source
• [5] Comparative Immunogenic Properties... Scilit. View Source
• [6] Martin FJ, MacDonald RC. J Cell Biol. 1976 Sep;70(3):515-26. PMID: 956265. View Source
• [7] Martin FJ, MacDonald RC. (1976) Abstract. View Source